Cas no 1250368-70-7 (Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate)

• Product Name: Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate
• CAS No: 1250368-70-7
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 6329004
• PubChem ID: 62395586
• Update Time: 2025-11-06

Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• CS-0348110
• AKOS011682928
• ethyl 2-(4-hydroxythian-4-yl)acetate
• Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate
• EN300-704304
• 1250368-70-7

• Inchi： 1S/C9H16O3S/c1-2-12-8(10)7-9(11)3-5-13-6-4-9/h11H,2-7H2,1H3
• InChI Key： ZMKQJHJVKDUNGV-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)OCC)(CC1)O

Computed Properties

• Exact Mass: 204.08201554g/mol
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate

Comprehensive Overview of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (CAS No. 1250368-70-7)

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (CAS No. 1250368-70-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a hydroxytetrahydrothiopyran moiety, is often explored for its role in synthesizing bioactive molecules. Researchers are increasingly interested in its utility as a building block for drug discovery, particularly in the development of novel therapeutic agents targeting metabolic and inflammatory pathways.

The compound's molecular structure combines a thiopyran ring with a hydroxyl group and an ethyl acetate side chain, making it a versatile intermediate in organic synthesis. Its CAS number 1250368-70-7 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Recent trends highlight its potential in green chemistry, where sustainable synthesis methods are prioritized. Users often inquire about its solubility, stability, and reactivity, which are critical for optimizing reaction conditions in lab-scale and industrial processes.

In the context of current research hotspots, Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is being studied for its compatibility with enzymatic catalysis and biocatalysis—a growing field aimed at reducing environmental impact. Questions like "How to synthesize 1250368-70-7 efficiently?" or "What are the applications of hydroxytetrahydrothiopyran derivatives?" are common in search engines, indicating strong interest in its synthetic pathways and functional versatility. The compound's potential in peptide modification and prodrug design also aligns with the rising demand for targeted drug delivery systems.

From a technical perspective, the compound's spectroscopic data (e.g., NMR, IR) and chromatographic behavior are well-documented, aiding in quality control and purity assessment. Its stability under various pH conditions and thermal profiles are frequently discussed in forums, as these factors influence its storage and handling protocols. Notably, the ethyl acetate moiety enhances its lipophilicity, which is advantageous for improving the bioavailability of derived compounds in medicinal chemistry projects.

In summary, Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (CAS No. 1250368-70-7) represents a promising scaffold in modern chemical research. Its integration into sustainable synthesis workflows and drug development pipelines underscores its value. As AI-driven drug discovery accelerates, this compound's role in generating structure-activity relationships (SAR) and high-throughput screening libraries is likely to expand, making it a focal point for future innovations.